![molecular formula C18H21ClN2O4 B4080422 ethyl 1-[1-(4-chlorophenyl)-2,5-dioxo-3-pyrrolidinyl]-3-piperidinecarboxylate](/img/structure/B4080422.png)
ethyl 1-[1-(4-chlorophenyl)-2,5-dioxo-3-pyrrolidinyl]-3-piperidinecarboxylate
Overview
Description
Ethyl 1-[1-(4-chlorophenyl)-2,5-dioxo-3-pyrrolidinyl]-3-piperidinecarboxylate, also known as CPP-109, is a compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. CPP-109 is a derivative of a naturally occurring compound called GABA, which is an inhibitory neurotransmitter in the central nervous system. CPP-109 has been found to have promising results in the treatment of various neurological disorders, such as addiction and depression.
Mechanism of Action
Ethyl 1-[1-(4-chlorophenyl)-2,5-dioxo-3-pyrrolidinyl]-3-piperidinecarboxylate acts as an inhibitor of the enzyme GABA transaminase, which is responsible for the breakdown of GABA in the brain. By inhibiting this enzyme, this compound increases the levels of GABA in the brain, leading to a decrease in the activity of dopamine, a neurotransmitter associated with addiction and reward. This mechanism of action makes this compound a promising candidate for the treatment of addiction.
Biochemical and Physiological Effects
This compound has been found to have various biochemical and physiological effects in the brain. It increases the levels of GABA in the brain, leading to a decrease in the activity of dopamine, a neurotransmitter associated with addiction and reward. This decrease in dopamine activity can lead to a decrease in drug-seeking behavior and a reduction in the reinforcing effects of drugs of abuse. This compound has also been found to have antidepressant effects, possibly due to its ability to increase GABA levels in the brain.
Advantages and Limitations for Lab Experiments
Ethyl 1-[1-(4-chlorophenyl)-2,5-dioxo-3-pyrrolidinyl]-3-piperidinecarboxylate has several advantages for lab experiments. It is a highly potent and selective inhibitor of GABA transaminase, making it a valuable tool for studying the effects of GABA on various physiological and behavioral processes. However, one limitation of this compound is its poor solubility in water, which can make it difficult to administer in certain experimental paradigms.
Future Directions
There are several future directions for research on ethyl 1-[1-(4-chlorophenyl)-2,5-dioxo-3-pyrrolidinyl]-3-piperidinecarboxylate. One area of interest is the potential use of this compound in the treatment of other neurological disorders, such as anxiety and schizophrenia. Another area of interest is the development of more soluble forms of this compound, which would make it easier to administer in experimental paradigms. Finally, there is a need for further research on the long-term effects of this compound on brain function and behavior.
Scientific Research Applications
Ethyl 1-[1-(4-chlorophenyl)-2,5-dioxo-3-pyrrolidinyl]-3-piperidinecarboxylate has been extensively studied for its potential therapeutic applications in the treatment of addiction and depression. It has been found to be a potent inhibitor of the enzyme that breaks down GABA in the brain, leading to an increase in GABA levels and a decrease in the activity of dopamine, a neurotransmitter associated with addiction and reward. This mechanism of action makes this compound a promising candidate for the treatment of addiction to various substances, such as cocaine, alcohol, and opioids.
properties
IUPAC Name |
ethyl 1-[1-(4-chlorophenyl)-2,5-dioxopyrrolidin-3-yl]piperidine-3-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21ClN2O4/c1-2-25-18(24)12-4-3-9-20(11-12)15-10-16(22)21(17(15)23)14-7-5-13(19)6-8-14/h5-8,12,15H,2-4,9-11H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VYEKBXVEFQKKCO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CCCN(C1)C2CC(=O)N(C2=O)C3=CC=C(C=C3)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21ClN2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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